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Compound of Interest

Compound Name: Lutetium(3+);oxalate;hexahydrate

Cat. No.: B12435364

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of lutetium oxalate
hexahydrate (Lu2(C204)3:6H20). The information presented herein is compiled from
crystallographic databases and peer-reviewed scientific literature, offering a comprehensive
resource for researchers in materials science, chemistry, and pharmacology. Lutetium-
containing compounds are of growing interest in various applications, including medical
imaging and catalysis, making a thorough understanding of their fundamental structures
crucial.

Crystallographic Data

The crystal structure of lutetium oxalate hexahydrate has been determined by single-crystal X-
ray diffraction. The compound crystallizes in the triclinic crystal system with the space group P-
1.[1] This centrosymmetric space group is characterized by the presence of an inversion
center. Detailed crystallographic data are summarized in Table 1.

Table 1: Crystallographic Data for Lutetium Oxalate Hexahydrate
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Parameter Value
Chemical Formula Luz2(C204)3-6H20
Formula Weight 721.99 g/mol
Crystal System Triclinic
Space Group P-1

a (A) 6.634(2)

b (A) 8.985(3)

c (A 9.712(3)

a (%) 113.13(3)

B () 91.54(3)

y () 107.08(3)
Volume (A3) 492.2(3)

4 1

Calculated Density (g/cm3) 2.433

CCDC Deposition Number 2389409

Data obtained from the Cambridge Crystallographic Data Centre (CCDC) under deposition
number 2389409.

Experimental Protocols
Synthesis of Single Crystals

Single crystals of lutetium oxalate hexahydrate suitable for X-ray diffraction can be synthesized
via a homogeneous precipitation method.[2] This technique allows for the slow generation of
oxalate ions, promoting the growth of large, high-quality crystals.

Protocol:

o A solution of lutetium(lll) nitrate (e.g., 0.5 M in 0.01 M nitric acid) is prepared.
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Oxamic acid is added to the lutetium nitrate solution (e.g., in a 1.55:1 molar ratio of oxamic
acid to lutetium).

The mixture is gently heated to approximately 40 °C to facilitate the dissolution of oxamic
acid.

Once a clear solution is obtained, the temperature is raised to 85 °C and maintained for
several hours (e.g., 7 hours).

During this time, the oxamic acid slowly hydrolyzes, releasing oxalate ions and leading to the
gradual precipitation of lutetium oxalate hexahydrate crystals.

The resulting crystals are then isolated, washed with deionized water, and dried.
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Synthesis Workflow

Lutetium(lll) Nitrate Solution Oxamic Acid
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l
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l

Isolation, Washing, and Drying

Lu2(C204)3-6H20 Crystals
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Synthesis of Lutetium Oxalate Hexahydrate Crystals.

Single-Crystal X-ray Diffraction

The determination of the crystal structure is performed using a single-crystal X-ray

diffractometer.

Protocol:
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A suitable single crystal of lutetium oxalate hexahydrate is selected and mounted on the
goniometer head of the diffractometer.

The crystal is cooled to a low temperature (e.g., 150 K) using a cryostream to minimize
thermal vibrations and improve data quality.

X-ray diffraction data are collected using a suitable radiation source (e.g., Mo Ka or Cu Ka).

The collected diffraction data are processed, including integration of reflection intensities and
application of absorption corrections.

The crystal structure is solved using direct methods or Patterson synthesis and refined by
full-matrix least-squares on F2.

The final structural model is validated and deposited in a crystallographic database.
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Crystallographic Analysis Workflow
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Single-Crystal X-ray Diffraction Workflow.

Thermal Analysis

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to
study the thermal decomposition of lutetium oxalate hexahydrate.

Protocol:
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» A small amount of the sample (typically 5-10 mg) is placed in an alumina or platinum
crucible.

e The analysis is performed under a controlled atmosphere, such as nitrogen or air, with a
constant flow rate (e.g., 20-50 mL/min).

e The sample is heated from ambient temperature to a final temperature (e.g., 1000 °C) at a
constant heating rate (e.g., 10 °C/min).

e The mass loss (TGA) and heat flow (DSC) are recorded as a function of temperature.

The thermal decomposition of lanthanide oxalates typically occurs in multiple steps, starting
with dehydration, followed by the decomposition of the oxalate to an intermediate carbonate,
and finally the formation of the lanthanide oxide at higher temperatures.

Table 2: Thermal Decomposition Data for Lutetium Oxalate Hexahydrate (Typical)

Decomposition Temperature Range
Mass Loss (%) Product

Step (°C)
Dehydration (Loss of

~100 - 250 ~14.9 Luz2(C204)3
6 H20)
Decomposition of
Oxalate to ~300 - 450 ~23.3 Lu20(COs3)2
Oxycarbonate
Decomposition of
Oxycarbonate to ~450 - 700 ~6.1 Lu20s3

Oxide

Note: The exact temperatures and mass losses can vary depending on the experimental
conditions such as heating rate and atmosphere.

Spectroscopic Analysis

Vibrational spectroscopy, including Fourier-transform infrared (FTIR) and Raman spectroscopy,
provides valuable information about the bonding and structure of lutetium oxalate hexahydrate.
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Protocol:

e FTIR Spectroscopy: The sample is typically prepared as a KBr pellet or analyzed using an
attenuated total reflectance (ATR) accessory. The spectrum is recorded in the mid-infrared
range (e.g., 4000-400 cm™1).

» Raman Spectroscopy: A small amount of the crystalline sample is placed under a
microscope objective and irradiated with a laser of a specific wavelength (e.g., 532 nm or
785 nm). The scattered light is collected and analyzed.

The vibrational spectra are characterized by bands corresponding to the vibrations of the
oxalate anion, water molecules, and the lutetium-oxygen bonds.

Table 3: Key Vibrational Bands for Lutetium Oxalate Hexahydrate (Typical Wavenumbers in

cm™1)
Vibrational Mode FTIR Raman
O-H stretching (water) ~3600 - 3000 ~3600 - 3000
C=0 asymmetric stretching ]
~1630 Not prominent
(oxalate)
C=0 symmetric stretching
~1360, ~1315 ~1470
(oxalate)
C-C stretching (oxalate) ~900 ~900
0O-C=0 bending and Lu-O
Below 800 Below 800

stretching

Note: The exact peak positions can be influenced by the crystalline environment and hydrogen
bonding.
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Characterization Techniques
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Logical Relationship of Characterization Methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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